Cas no 1315052-43-7 ()

• CAS No: 1315052-43-7
• MF: C₈H₁₅ClO
• MW: 162.657101869583
• CID: 6646763
• PubChem ID: 21967268
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H15ClO/c1-2-3-4-5-6-8(10)7-9/h2,8,10H,1,3-7H2/t8-/m1/s1
• InChI Key： ILLNSWMGSAVZKA-MRVPVSSYSA-N
• SMILES： ClC[C@@H](CCCCC=C)O

Computed Properties

• Exact Mass: 162.0811428g/mol
• Monoisotopic Mass: 162.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 83.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins